N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide, also known as MTCCA, is a chemical compound that has been attracting attention in the scientific research community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including GABA and glutamate. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide has been shown to have a number of biochemical and physiological effects, including reducing inflammation, decreasing pain sensitivity, and reducing seizure activity. It has also been shown to have a neuroprotective effect, which may make it useful for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation is that it is not yet fully understood how the compound interacts with the body, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide. One area of interest is the development of new drugs based on the compound, particularly for the treatment of inflammatory and neurological disorders. Another area of interest is further investigation into the mechanism of action of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide, which may help to identify new targets for drug development. Additionally, research into the pharmacokinetics and toxicity of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide is needed to determine its potential as a therapeutic agent.
Synthesis Methods
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide can be synthesized through a multi-step process involving the reaction of 4-methylphenyl-2-aminothiazole with cyclopropanecarbonyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide has been shown to have potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2OS/c1-9-2-4-10(5-3-9)12-8-18-14(15-12)16-13(17)11-6-7-11/h2-5,8,11H,6-7H2,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWVZLHCCGBGKHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.